Cas no 73573-88-3 (Mevastatin)

Mevastatin (compactin) is the first HMG CoA reductase inhibitor belonging to statin class Conclusion: Mevastatin is a lipid-lowering drug, which can induce apoptosis and arrest cancer cells in g0/g1 phase Conclusion: Mevastatin can also increase the mRNA and protein levels of endothelial nitric oxide synthase (eNOS) Mevastatin has antitumor activity and can be used in the study of cardiovascular disease

Mevastatin structure

Product Name:Mevastatin

CAS No:73573-88-3

Molecular Formula:C₂₃H₃₄O₅

Molecular Weight:390.5131

MDL:MFCD05662341

CID:59488

PubChem ID:24278540

Mevastatin Properties

Names and Identifiers

- compactin
- Mevastatin
- 2-Methyl-butanoic acid [1S-[1-alpha(R*),7-beta,8-beta(2S*,4S*),8a-beta]]-1,2,3,7,8,8a-hexahydro-7-methyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenyl ester
- ML-236B
- [(1S,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] (2S)-2-methylbutanoate
- Mevastatin (Compactin, ML-236B, NSC-281245, CS 500, L 637312, Statin I)
- MEVASTATIN(SH)
- (+)-compactin
- Antibiotic ML 236B
- Compactin (penicillium)
- Mevastatin (Compactin)
- Mevastatinum [INN-Latin]
- ML 236B
- Mevastatinum
- Mevastatina
- Mevastatine
- Mevastatin [INN]
- CS 500
- Mevastatine [INN-French]
- ML 236 B
- Mevastatina [INN-Spanish]
- 1UQM1K0W9X
- ML236B
- 7-(1,2,6,7,8,8a-Hexahydro-2-methy
- Compactin
- NCGC00095942-01
- NSC-759322
- MLS000759452
- (1S,7S,8S,8aR)-8-{2-[(2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl]ethyl}-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (2S)-2-methylbutanoate
- AB00588266-08
- BDBM50011036
- 2-Methyl-butyric acid 8-[2-(4-hydroxy-6-oxo-tetrahydro-pyran-2-yl)-ethyl]-7-methyl-1,2,3,7,8,8a-hexahydro-naphthalen-1-yl ester
- MEVASTATIN [JAN]
- Mevastatin 100 microg/mL in Acetonitrile
- M 2537
- NSC 759322
- KS-1085
- (1S,7S,8S,8aR)-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (S)-2-methylbutanoate
- Mevastatinum (INN-Latin)
- Compactin;ML236B
- (S)-((1S,7S,8S,8aR)-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl) 2-methylbutanoate
- MEVASTATIN [USP-RS]
- EU-0100754
- MFCD05662341
- Mevastatine (INN-French)
- LOVASTATIN IMPURITY A [EP IMPURITY]
- BRD-K94441233-001-03-1
- A837861
- CS-1234
- NSC-281245
- ML236B lactone
- Tox21_500754
- L-637312
- kompaktin
- DTXSID4040684
- Mevastatin- Bio-X
- DB06693
- 6-demethylmevinolin
- CCRIS 4505
- AB00588266_09
- (S)-2-Methyl-butyric acid (1S,7S,8S,8aR)-8-[2-((2R,4R)-4-hydroxy-6-oxo-tetrahydro-pyran-2-yl)-ethyl]-7-methyl-1,2,3,7,8,8a-hexahydro-naphthalen-1-yl ester
- HMS3268A19
- MEVASTATIN (USP-RS)
- Butanoic acid, 2-methyl-, 1,2,3,7,8,8a-hexahydro-7-methyl-8-(2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester, (1S-(1-alpha(R*),7-beta,8-beta(2S*,4S*),8a-beta))-
- HY-17408
- Q414407
- (1S,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-7-methyl-8-(2-((2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthyl (S)-2-methylbutyrate
- HMS2052P07
- MLS000721804
- ML-236B lactone
- M02108
- CHEBI:34848
- NSC-779705
- CCG-101174
- 2-Methyl-butyric acid 8-[2-(4-hydroxy-6-oxo-tetrahydro-pyran-2-yl)-ethyl]-7-methyl-1,2,3,7,8,8a-hexahydro-naphthalen-1-yl ester(compactin)
- Mevastatina (INN-Spanish)
- CS500
- HMS3412H15
- AJLFOPYRIVGYMJ-INTXDZFKSA-N
- MEVASTATIN (MART.)
- MEVASTATIN [MART.]
- Lopac0_000754
- CHEMBL54440
- SMP1_000077
- CAS-73573-88-3
- LOVASTATIN IMPURITY A (EP IMPURITY)
- MEVASTATIN [MI]
- HMS2089D10
- (1S,7S,8S,8aR)-8-{2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl}-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (2S)-2-methylbutanoate
- NCGC00025202-04
- MLS002207227
- Butanoic acid, 2-methyl-, (1S,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-7-methyl-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl ester, (2S)-
- 7-(1,2,6,7,8,8a-Hexahydro-2-methyl-8-(2-methylbutyryloxy)naphthyl)-3-hydroxyheptan-5-olide
- (1S,7S,8S,8aR)-8-(2-((2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl(2S)-2-methylbutanoate
- SR-01000729493
- SCHEMBL1116
- MLS001424284
- UNII-1UQM1K0W9X
- AB00588266-06
- HMS2232N09
- SR-01000729493-4
- GTPL3031
- NSC779705
- M2275
- BRD-K94441233-001-17-1
- HMS3713B06
- CS-500
- Mevastatin, >=95% (HPLC), powder
- NCGC00261439-01
- SMR000336944
- (1S,7S,8S,8aR)-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (2S)-2-methylbutanoate
- SDCCGSBI-0050732.P002
- 2-Methyl-butyric acid 8-[2-(4-hydroxy-6-oxo-tetrahydro-pyran-2-yl)-ethyl]-7-methyl-1,2,3,7,8,8a-hexahydro-naphthalen-1-yl ester((+)-compactin)
- BM164666
- Mevastatin, >=96% (HPLC)
- Tox21_111540
- HMS3676H15
- AKOS015994712
- DTXCID2020684
- EC 700-442-0
- 73573-88-3
- Compactin, Mevastatinum, Mevastatina
- H11997
- LP00754
- HMS3262G10
- Butanoic acid, 2-methyl-, (1S,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-7-methyl-8-(2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester, (2S)-
- s4223
- L637312
- NC00424
- (S)-((1S,7S,8S,8aR)-8-(2-((2R,4R)-4-hydroxy-6-oxo-tetrahydro-2H-pyran-2-yl)ethyl)-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl) 2-methylbutanoate
- MLS002702124
- BRL 2485
- Compactin(Penicillium)
- MLSMR
- SMR001565691
- BRL-2485
- BRD-K94441233-001-12-2
- BRD-K94441233-001-13-0
- +Expand
- MDL： MFCD05662341
- InChIKey： AJLFOPYRIVGYMJ-INTXDZFKSA-N
- Inchi： 1S/C23H34O5/c1-4-14(2)23(26)28-20-7-5-6-16-9-8-15(3)19(22(16)20)11-10-18-12-17(24)13-21(25)27-18/h6,8-9,14-15,17-20,22,24H,4-5,7,10-13H2,1-3H3/t14-,15-,17+,18+,19-,20-,22-/m0/s1
- SMILES： O(C([C@@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])C([H])=C2C([H])=C([H])[C@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])[C@]3([H])C([H])([H])[C@]([H])(C([H])([H])C(=O)O3)O[H])[C@@]12[H]

Computed Properties

Exact Mass: 390.24100
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 7
Monoisotopic Mass: 390.241
Heavy Atom Count: 28
Complexity: 637
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.9
Surface Charge: 0
Topological Polar Surface Area: 72.8

Experimental Properties

LogP: 3.94950
PSA: 72.83000
Merck: 6164
Refractive Index: 1.528
Boiling Point: 555°C at 760 mmHg
Melting Point: 151.0 to 155.0 deg-C
Flash Point: 186.5±23.6 °C
Solubility: DMSO: 20 mg/mL
Color/Form: Powder
Solubility: Not determined.
λmax: 246(MeOH)(lit.)
Specific Rotation: D22 +283° (c = 0.48 in acetone)
Density: 1.1300

Mevastatin Security Information

RTECS：EK7907100
WGK Germany：3
Safety Instruction： S22-S24/25
Risk Phrases：R26/27/28
Dangerous goods sign： T+
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：0-10°C
Risk Phrases： 26/27/28
Signal Word：Warning
FLUKA BRAND F CODES：1-8-10

Mevastatin Customs Data

HS CODE：29322090

Mevastatin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0038XH-10mg	Butanoic acid, 2-methyl-, (1S,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-7-methyl-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl ester, (2S)-	73573-88-3	95%	10mg	$4.00	2024-04-21
A2B Chem LLC	AB50741-10mg	Mevastatin	73573-88-3	95%	10mg	$4.00	2024-04-19
Ambeed	A445160-10mg	(1S,7S,8S,8aR)-8-(2-((2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (S)-2-methylbutanoate	73573-88-3	95%	10mg	$5.0	2024-05-30
BioAustralis	BIA-M1209-25 mg	Mevastatin	73573-88-3	>95%byHPLC	25mg	$140.00	2023-08-28
Chemenu	CM383840-100g	Mevastatin	73573-88-3	95%+	100g	$***	2023-05-29
ChemScence	CS-1234-50mg	Mevastatin	73573-88-3	99.59%	50mg	$55.0	2021-09-02
Crysdot LLC	CD33000624-10mg	Mevastatin	73573-88-3	95%	10mg	$35	2024-07-18
DC Chemicals	DC9110-1 g	Mevastatin	73573-88-3	>98%	1g	$300.0	2022-02-28
eNovation Chemicals LLC	D511820-1g	Mevastatin	73573-88-3	97%	1g	$266	2022-06-06
Fluorochem	M02108-1g	Mevastatin	73573-88-3	>95%	1g	￡75.00	2022-02-28

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Mevastatin Related Literature

1. Phenolic metabolites from mangrove-associated Penicillium pinophilum fungus with lipid-lowering effects

Chongming Wu,Yang Zhao,Ran Chen,Dong Liu,Mingyue Liu,Peter Proksch,Peng Guo,Wenhan Lin RSC Adv. 2016 6 21969
2. Crystal and molecular structure of compactin, a new antifungal metabolite from Penicillium brevicompactum

Allan G. Brown,Terry C. Smale,Trevor J. King,Rainer Hasenkamp,Ronald H. Thompson J. Chem. Soc. Perkin Trans. 1 1976 1165
3. Natural products containing ‘decalin’ motif in microorganisms

Gang Li,Souvik Kusari,Michael Spiteller Nat. Prod. Rep. 2014 31 1175
4. Biosynthesis of ML-236C and the hypocholesterolemic agents compactin by Penicillium aurantiogriseum and lovastatin by Aspergillus terreus: determination of the origin of carbon, hydrogen and oxygen atoms by 13C NMR spectrometry and observation of unusual labelling of acetate-derived oxygens by 18O2

Kurt Wagschal,Yuko Yoshizawa,David J. Witter,Yaoquan Liu,John C. Vederas J. Chem. Soc. Perkin Trans. 1 1996 2357
5. Total synthesis of (+)-compactin by a double Michael protocol

Hisahiro Hagiwara,Takashi Nakano,Masakazu Kon-no,Hisashi Uda J. Chem. Soc. Perkin Trans. 1 1995 777
6. HMG-CoA reductase inhibitors

A. Endo,K. Hasumi Nat. Prod. Rep. 1993 10 541
7. Biosynthesis of natural products by microbial iterative hybrid PKS–NRPS

Katja Maria Fisch RSC Adv. 2013 3 18228
8. Transformations of cyclic nonaketides by Aspergillus terreus mutants blocked for lovastatin biosynthesis at the lovA and lovC genes

John L. Sorensen,Karine Auclair,Jonathan Kennedy,C. Richard Hutchinson,John C. Vederas Org. Biomol. Chem. 2003 1 50
9. Diastereoselective synthesis of the lactone portion of compactin and mevinolin

Tomasz Bauer,Janusz Kozak,Christian Chapuis,Janusz Jurczak J. Chem. Soc. Chem. Commun. 1990 1178
10. A formal synthesis of (±)-compactin

Shang-Cheng Hung,Chun-Chen Liao J. Chem. Soc. Chem. Commun. 1993 1457

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